![molecular formula C11H20O2 B14265173 Ethyl 3-propylhex-5-enoate CAS No. 132767-03-4](/img/structure/B14265173.png)
Ethyl 3-propylhex-5-enoate
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Overview
Description
Ethyl 3-propylhex-5-enoate is an ester compound characterized by its unique structure, which includes an ethyl group, a propyl group, and a hex-5-enoate moiety. Esters are known for their pleasant odors and are often used in fragrances and flavorings .
Preparation Methods
Synthetic Routes and Reaction Conditions
Ethyl 3-propylhex-5-enoate can be synthesized through the esterification reaction between 3-propylhex-5-enoic acid and ethanol in the presence of an acid catalyst such as sulfuric acid. The reaction typically involves heating the mixture under reflux conditions to drive the reaction to completion.
Industrial Production Methods
In an industrial setting, the production of this compound may involve continuous flow reactors to enhance efficiency and yield. The use of microreactors can intensify the process due to improved flow regimes, mass, and heat transfer .
Chemical Reactions Analysis
Types of Reactions
Ethyl 3-propylhex-5-enoate can undergo various chemical reactions, including:
Hydrolysis: In the presence of water and an acid or base catalyst, it can hydrolyze to form 3-propylhex-5-enoic acid and ethanol.
Reduction: It can be reduced to form the corresponding alcohol.
Oxidation: It can be oxidized to form different products depending on the oxidizing agent used.
Common Reagents and Conditions
Hydrolysis: Acidic or basic conditions with water.
Reduction: Hydrogen gas with a metal catalyst such as palladium.
Oxidation: Potassium permanganate or other strong oxidizing agents.
Major Products Formed
Hydrolysis: 3-propylhex-5-enoic acid and ethanol.
Reduction: Corresponding alcohol.
Oxidation: Various oxidized products depending on the conditions.
Scientific Research Applications
Ethyl 3-propylhex-5-enoate has several applications in scientific research:
Chemistry: Used as a reagent in organic synthesis and as a solvent in various reactions.
Biology: Studied for its potential biological activity and interactions with enzymes.
Medicine: Investigated for its potential therapeutic properties.
Industry: Used in the production of fragrances, flavorings, and other consumer products
Comparison with Similar Compounds
Ethyl 3-propylhex-5-enoate can be compared with other esters such as ethyl acetate and ethyl butyrate. While all these compounds share the ester functional group, this compound is unique due to its longer carbon chain and the presence of a double bond in the hex-5-enoate moiety. This structural difference can lead to variations in physical properties, reactivity, and applications .
List of Similar Compounds
- Ethyl acetate
- Ethyl butyrate
- Ethyl propionate
Properties
132767-03-4 | |
Molecular Formula |
C11H20O2 |
Molecular Weight |
184.27 g/mol |
IUPAC Name |
ethyl 3-propylhex-5-enoate |
InChI |
InChI=1S/C11H20O2/c1-4-7-10(8-5-2)9-11(12)13-6-3/h4,10H,1,5-9H2,2-3H3 |
InChI Key |
DQIWRTDKGSIGOG-UHFFFAOYSA-N |
Canonical SMILES |
CCCC(CC=C)CC(=O)OCC |
Origin of Product |
United States |
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